3-Methyl-1-(4-methylphenyl)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-1-(4-methylphenyl)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H15N3/c1-13-7-9-15(10-8-13)19-11-14(2)16(12-21)20-22-17-5-3-4-6-18(17)23(19)20/h3-11H,1-2H3
• InChI Key: OYNSJELQTIXCFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=C(C3=NC4=CC=CC=C4N23)C#N)C
• Molecular Formula: C20H15N3
• Molecular Weight: 297.4 g/mol

Description

The compound “3-Methyl-1-(4-methylphenyl)pyrido[1,2-a]benzimidazole-4-carbonitrile” is a nitrogen-containing heterocyclic compound. It has a molecular weight of 297.35 and a molecular formula of C20H15N3. This compound is part of the benzimidazole family, which is known for its diverse biological activities.

Synthesis Analysis

The synthesis of pyrimido[1,2-a]benzimidazoles, which includes our compound of interest, has been the subject of various studies. The synthesis process often involves heating under reflux in pyridine. Various catalysts such as alum and PTSC have been used successfully. The use of enamino ketones as building blocks in the creation of the pyrimidobenzimidazole scaffold has shown great potential.

Molecular Structure Analysis

The molecular structure of this compound is based on the benzimidazole moiety, which is a key structural element in many biologically active substances. Benzimidazole derivatives are structural isosteres of naturally occurring nucleotides, allowing them to interact easily with the biopolymers of the living system.

Scientific Research Applications

Anticancer Properties

• MPB has shown potential as an anticancer agent. Its unique chemical structure contributes to its ability to inhibit cancer cell growth and induce apoptosis. .

Protein Kinase Inhibition

• MPB acts as a protein kinase inhibitor. Protein kinases play crucial roles in cell signaling pathways, and their dysregulation is associated with diseases like cancer and neurodegenerative disorders. .

Anti-inflammatory Effects

• Studies suggest that MPB possesses anti-inflammatory properties. It may modulate inflammatory pathways by inhibiting specific enzymes or cytokines. .

Neuroprotective Potential

• MPB’s chemical structure resembles certain neuroprotective compounds. It has been investigated for its ability to enhance neuronal survival, reduce oxidative stress, and mitigate neurodegenerative processes. .

Antimicrobial Activity

• MPB exhibits antimicrobial effects against bacteria and fungi. Its nitrile group contributes to this activity. .

Medicinal Chemistry Scaffold

• MPB serves as a valuable scaffold for designing novel compounds. Researchers modify its structure to create derivatives with enhanced properties. .

Future Directions

The future directions for research on this compound and similar benzimidazole derivatives could involve further exploration of their synthesis methods, investigation of their biological activities, and potential therapeutic applications. Given the wide range of biological activities exhibited by benzimidazole derivatives, there is significant potential for the development of new pharmacologically active compounds.